![molecular formula C15H15ClN2O4S B3608915 N-(5-chloro-2-hydroxyphenyl)-3-[(dimethylamino)sulfonyl]benzamide](/img/structure/B3608915.png)
N-(5-chloro-2-hydroxyphenyl)-3-[(dimethylamino)sulfonyl]benzamide
Overview
Description
N-(5-chloro-2-hydroxyphenyl)-3-[(dimethylamino)sulfonyl]benzamide, also known as CHIR-99021, is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3). GSK-3 is a serine/threonine kinase that plays a vital role in various cellular processes, including cell differentiation, proliferation, and apoptosis. CHIR-99021 has been extensively studied for its potential therapeutic applications in various diseases, such as Alzheimer's disease, cancer, diabetes, and neurological disorders.
Mechanism of Action
N-(5-chloro-2-hydroxyphenyl)-3-[(dimethylamino)sulfonyl]benzamide is a potent and selective inhibitor of GSK-3. GSK-3 is a serine/threonine kinase that plays a vital role in various cellular processes, including cell differentiation, proliferation, and apoptosis. This compound binds to the ATP-binding site of GSK-3 and inhibits its activity. This inhibition leads to the activation of various signaling pathways, including the Wnt/beta-catenin pathway, which plays a critical role in cell differentiation and proliferation.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. In vitro studies have shown that this compound promotes the differentiation of various cell types, including embryonic stem cells, induced pluripotent stem cells, and neural stem cells. This compound has also been shown to enhance the survival of neurons and promote axonal growth. In vivo studies have shown that this compound has neuroprotective effects in animal models of neurological disorders, such as Parkinson's disease and spinal cord injury.
Advantages and Limitations for Lab Experiments
N-(5-chloro-2-hydroxyphenyl)-3-[(dimethylamino)sulfonyl]benzamide has several advantages for lab experiments. It is a potent and selective inhibitor of GSK-3, which makes it an ideal tool for studying the role of GSK-3 in various cellular processes. This compound is also cell-permeable, which allows it to be used in a wide range of cell types. However, this compound has some limitations for lab experiments. It is a small molecule inhibitor, which means that it may have off-target effects on other kinases. This compound is also relatively expensive, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of N-(5-chloro-2-hydroxyphenyl)-3-[(dimethylamino)sulfonyl]benzamide. One direction is to investigate its potential therapeutic applications in other diseases, such as cardiovascular diseases and inflammatory disorders. Another direction is to study the molecular mechanisms underlying its neuroprotective effects in animal models of neurological disorders. Additionally, the development of more potent and selective GSK-3 inhibitors may lead to the discovery of new therapeutic targets for various diseases.
Scientific Research Applications
N-(5-chloro-2-hydroxyphenyl)-3-[(dimethylamino)sulfonyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases. In Alzheimer's disease, this compound has been shown to reduce the accumulation of amyloid beta plaques, which are a hallmark of the disease. In cancer, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting various signaling pathways. In diabetes, this compound has been shown to improve insulin sensitivity and glucose uptake. In neurological disorders, this compound has been shown to promote neuronal differentiation and survival.
properties
IUPAC Name |
N-(5-chloro-2-hydroxyphenyl)-3-(dimethylsulfamoyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O4S/c1-18(2)23(21,22)12-5-3-4-10(8-12)15(20)17-13-9-11(16)6-7-14(13)19/h3-9,19H,1-2H3,(H,17,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLQRPLLANXCIDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)Cl)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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